tert-Butyldimethylsilyl Chloride
tert-Butyldimethylsilyl Chloride
Tert-butyldimethylsilyl chloride is a silyl chloride consisting of a central silicon atom covalently bound to one chloro, one tert-butyl and two methyl groups. tert-Butyldimethylsilyl chloride is a derivatisation agent used in gas chromatography/mass spectrometry applications. It has a role as a chromatographic reagent.
Brand Name:
Vulcanchem
CAS No.:
18162-48-6
VCID:
VC0133512
InChI:
InChI=1S/C6H15ClSi/c1-6(2,3)8(4,5)7/h1-5H3
SMILES:
CC(C)(C)[Si](C)(C)Cl
Molecular Formula:
C6H15ClSi
Molecular Weight:
150.72 g/mol
tert-Butyldimethylsilyl Chloride
CAS No.: 18162-48-6
Reference Standards
VCID: VC0133512
Molecular Formula: C6H15ClSi
Molecular Weight: 150.72 g/mol
| CAS No. | 18162-48-6 |
|---|---|
| Product Name | tert-Butyldimethylsilyl Chloride |
| Molecular Formula | C6H15ClSi |
| Molecular Weight | 150.72 g/mol |
| IUPAC Name | tert-butyl-chloro-dimethylsilane |
| Standard InChI | InChI=1S/C6H15ClSi/c1-6(2,3)8(4,5)7/h1-5H3 |
| Standard InChIKey | BCNZYOJHNLTNEZ-UHFFFAOYSA-N |
| SMILES | CC(C)(C)[Si](C)(C)Cl |
| Canonical SMILES | CC(C)(C)[Si](C)(C)Cl |
| Description | Tert-butyldimethylsilyl chloride is a silyl chloride consisting of a central silicon atom covalently bound to one chloro, one tert-butyl and two methyl groups. tert-Butyldimethylsilyl chloride is a derivatisation agent used in gas chromatography/mass spectrometry applications. It has a role as a chromatographic reagent. |
| Synonyms | Chloro(1,1-dimethylethyl)dimethyl-silane; Chloro-tert-butyldimethyl-silane; (1,1-Dimethylethyl)dimethylsilyl Chloride; Chlorodimethyl-tert-butylsilane; TBDMS; tert-Butyl(dimethyl)silane Chloride; tert-Butyldimethylchlorosilane; TBS-Cl; TBSCl |
| PubChem Compound | 28928 |
| Last Modified | Nov 11 2021 |
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